Dhp-TH
Dhp-TH
Brand Name:
Vulcanchem
CAS No.:
107838-98-2
VCID:
VC20798222
InChI:
InChI=1S/C19H26N4O6/c1-21-16-15(17(26)22(2)19(21)27)20-12-23(16)18-14(25)8-7-13(29-18)11-28-10-6-4-3-5-9-24/h7-8,12-13,18,24H,3-6,9-11H2,1-2H3/t13-,18-/m0/s1
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCCO
Molecular Formula:
C19H26N4O6
Molecular Weight:
406.4 g/mol
Dhp-TH
CAS No.: 107838-98-2
Cat. No.: VC20798222
Molecular Formula: C19H26N4O6
Molecular Weight: 406.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 107838-98-2 |
|---|---|
| Molecular Formula | C19H26N4O6 |
| Molecular Weight | 406.4 g/mol |
| IUPAC Name | 9-[(2S,6S)-2-(6-hydroxyhexoxymethyl)-5-oxo-2H-pyran-6-yl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C19H26N4O6/c1-21-16-15(17(26)22(2)19(21)27)20-12-23(16)18-14(25)8-7-13(29-18)11-28-10-6-4-3-5-9-24/h7-8,12-13,18,24H,3-6,9-11H2,1-2H3/t13-,18-/m0/s1 |
| Standard InChI Key | FHOFJRKDXZHSEO-UGSOOPFHSA-N |
| Isomeric SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2[C@@H]3C(=O)C=C[C@H](O3)COCCCCCCO |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCCO |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCCO |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator